(2S)-2-amino-3-ethoxypropan-1-ol hydrochloride
Overview
Description
(2S)-2-amino-3-ethoxypropan-1-ol hydrochloride, also known as 2-aminoethoxypropanol hydrochloride, is a synthetic organic compound with a wide range of applications in scientific research. It is an important intermediate for the synthesis of various organic compounds, such as drugs and dyes, and is also used in the production of pharmaceuticals, agrochemicals, and other industrial products. This compound is also used in biochemical and physiological studies, as it has been found to have a variety of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of (2S)-2-amino-3-ethoxypropan-1-ol hydrochlorideypropanol hydrochloride is not fully understood. However, it is thought to act as a proton donor in biochemical reactions, as it has been found to increase the rate of proton transfer in some biochemical reactions. It is also thought to act as a chelating agent, as it has been found to bind to metal ions, such as zinc and iron, and thus modulate the activity of enzymes and other proteins.
Biochemical and Physiological Effects
(2S)-2-amino-3-ethoxypropan-1-ol hydrochlorideypropanol hydrochloride has been found to have a variety of biochemical and physiological effects. It has been found to increase the rate of proton transfer in some biochemical reactions and to bind to metal ions, such as zinc and iron, and thus modulate the activity of enzymes and other proteins. It has also been found to inhibit the activity of some enzymes, such as acetylcholinesterase, and to act as an agonist of the GABAA receptor. In addition, it has been found to have antioxidant and anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
(2S)-2-amino-3-ethoxypropan-1-ol hydrochlorideypropanol hydrochloride has several advantages for laboratory experiments. It is a synthetic compound that is easy to synthesize and purify, and it has a wide range of applications in scientific research. However, it also has some limitations. It is a relatively expensive compound and it is not water soluble, which can make it difficult to use in some experiments.
Future Directions
There are a number of possible future directions for research involving (2S)-2-amino-3-ethoxypropan-1-ol hydrochlorideypropanol hydrochloride. These include further studies on its mechanism of action, its biochemical and physiological effects, and its potential applications in drug development. In addition, further research could be conducted on its potential as an antioxidant and anti-inflammatory agent, as well as its potential to bind to metal ions and modulate the activity of enzymes and other proteins. Finally, further research could be conducted on its potential applications in the production of pharmaceuticals, agrochemicals, and other industrial products.
Scientific Research Applications
(2S)-2-amino-3-ethoxypropan-1-ol hydrochlorideypropanol hydrochloride is used in a variety of scientific research applications. It is used as a reagent for the synthesis of various organic compounds, such as drugs and dyes. It is also used in the production of pharmaceuticals, agrochemicals, and other industrial products. In addition, it is used in biochemical and physiological studies, as it has been found to have a variety of biochemical and physiological effects.
properties
IUPAC Name |
(2S)-2-amino-3-ethoxypropan-1-ol;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H13NO2.ClH/c1-2-8-4-5(6)3-7;/h5,7H,2-4,6H2,1H3;1H/t5-;/m0./s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PTFSQQDHPLTMKF-JEDNCBNOSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCC(CO)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC[C@H](CO)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H14ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
155.62 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-{[(Tert-butoxy)carbonyl]amino}-3-(dimethylamino)propanoic acid hydrochloride](/img/structure/B1382433.png)
![1-[1-(Pyridin-2-yl)ethyl]piperidin-4-amine dihydrochloride](/img/structure/B1382435.png)
![2-[(Tert-butyldimethylsilyl)oxy]hex-4-yn-3-one](/img/structure/B1382438.png)
![2-[Benzyl(carboxymethyl)amino]acetic acid hydrochloride](/img/structure/B1382449.png)
